Cas no 1361535-82-1 (2'-Methoxy-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Methoxy-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl
• CAS No: 1361535-82-1
• MF: C₁₄H₈Cl₃F₃O
• MW: 355.566931724548
• CID: 4995710
• Update Time: 2025-10-16

2'-Methoxy-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3O/c1-21-11-5-2-7(14(18,19)20)6-8(11)12-9(15)3-4-10(16)13(12)17/h2-6H,1H3
• InChI Key： BVEJIDFXTWARPG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=C(C(F)(F)F)C=CC=1OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2

Additional information on 2'-Methoxy-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl

Comprehensive Overview of 2'-Methoxy-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361535-82-1)

The compound 2'-Methoxy-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361535-82-1) is a highly specialized biphenyl derivative that has garnered significant attention in the fields of organic chemistry and materials science. With its unique structural features, including a methoxy group, trichloro substitution, and a trifluoromethyl group, this molecule exhibits distinct physicochemical properties that make it valuable for advanced research applications. Its molecular formula, C₁₄H₈Cl₃F₃O, reflects its complex yet well-defined architecture, which is often explored for its potential in catalysis, agrochemicals, and electronic materials.

In recent years, the demand for fluorinated biphenyls and chlorinated aromatic compounds has surged due to their versatility in synthetic chemistry. Researchers frequently search for terms like "2'-Methoxy-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl synthesis" or "CAS 1361535-82-1 applications," highlighting the growing interest in this compound. Its electron-withdrawing groups (e.g., trifluoromethyl and trichloro) contribute to its stability and reactivity, making it a candidate for designing novel polymers or pharmaceuticals. Additionally, the methoxy group introduces steric and electronic effects that can fine-tune its interactions in catalytic systems.

From an environmental and sustainability perspective, the compound's halogenated nature raises questions about its biodegradability and ecological impact. Queries such as "green chemistry alternatives to halogenated biphenyls" or "1361535-82-1 toxicity profile" are increasingly common, reflecting the shift toward eco-friendly research. While 2'-Methoxy-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl is not classified as hazardous under current regulations, its handling requires standard laboratory precautions to ensure safety. The compound's stability under ambient conditions makes it suitable for long-term storage, though it should be shielded from prolonged exposure to light and moisture.

In the context of industrial applications, this biphenyl derivative is often investigated for its role in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). The trifluoromethyl group enhances thermal stability and electron mobility, which are critical for high-performance electronic devices. Searches like "halogenated biphenyls in OLEDs" or "CAS 1361535-82-1 in material science" underscore its relevance in cutting-edge technology. Furthermore, its potential as a building block for supramolecular chemistry is being explored, particularly in the design of host-guest systems and molecular sensors.

Analytical techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to characterize 2'-Methoxy-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl. These methods confirm its purity and structural integrity, which are essential for reproducible research outcomes. The compound's chromatographic behavior and spectroscopic signatures are well-documented, aiding in its identification and quantification in complex matrices.

Looking ahead, the scientific community continues to explore innovative uses for CAS No. 1361535-82-1, particularly in interdisciplinary fields like nanotechnology and medicinal chemistry. Its modular structure allows for further functionalization, enabling the creation of tailored derivatives with enhanced properties. As sustainability becomes a priority, future research may focus on optimizing its synthesis to minimize waste and energy consumption, aligning with the principles of green chemistry.